Cas no 2770499-29-9 ((9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate
• CAS No: 2770499-29-9
• MF: C₂₀H₁₇NO₂S
• MW: 335.41948390007
• CID: 6347683
• PubChem ID: 165994140
• Update Time: 2025-10-12

(9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37397301
• 2770499-29-9
• (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate

• Inchi： 1S/C20H17NO2S/c1-2-19-21(11-12-24-19)20(22)23-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h1,3-10,18-19H,11-13H2
• InChI Key： JBIVGCZHUTZNSS-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C#C

Computed Properties

• Exact Mass: 335.09799996g/mol
• Monoisotopic Mass: 335.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.8Ų

Additional information on (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate (CAS No. 2770499-29-9)

(9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate (CAS No. 2770499-29-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a versatile building block in synthetic chemistry.

The molecular structure of (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate is composed of a fluorenyl moiety, an ethynyl group, and a thiazolidine ring. The fluorenyl group, known for its aromatic properties and high stability, contributes to the compound's overall rigidity and hydrophobicity. The ethynyl group, on the other hand, provides a reactive site for various chemical transformations, making this compound a valuable intermediate in the synthesis of complex molecules. The thiazolidine ring adds further complexity and functionality, enhancing the compound's potential for biological activity.

Recent studies have highlighted the significance of (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate in the context of drug discovery and development. One notable application is its use as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The ethynyl group in this compound can be readily functionalized to introduce various bioactive moieties, thereby enabling the design of prodrugs with improved pharmacokinetic properties and reduced side effects.

In addition to its potential as a prodrug precursor, (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate has shown promise in the development of targeted drug delivery systems. The fluorenyl moiety can be conjugated with targeting ligands or nanoparticles to enhance the specificity and efficacy of drug delivery to specific tissues or cells. This approach has been explored in cancer therapy, where targeted delivery can minimize systemic toxicity and improve therapeutic outcomes.

The synthetic versatility of (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate has also been leveraged in the synthesis of small molecules with diverse biological activities. For instance, researchers have utilized this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes and are increasingly recognized as important therapeutic targets. By modulating these interactions, small molecules derived from (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate can potentially address diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The biological evaluation of compounds derived from (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate has yielded promising results. In vitro studies have demonstrated that these compounds exhibit potent inhibitory activity against specific enzymes and receptors involved in disease pathways. For example, one derivative was found to effectively inhibit the activity of a key enzyme implicated in cancer cell proliferation. These findings underscore the potential of (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate as a lead compound for further optimization and development into therapeutic agents.

Beyond its direct applications in drug discovery, (9H-fluoren-9-yl)methyl 2-ethynyl-1,3-thiazolidine-3-carboxylate has also been explored for its utility in chemical biology research. The ability to introduce functional groups at specific sites within this molecule allows for the creation of chemical probes that can be used to study protein function and cellular processes. These probes have been instrumental in elucidating the mechanisms underlying various biological phenomena and have facilitated the identification of new therapeutic targets.

In conclusion, (9H-fluoren-9-yllmethyl 2-ehtynl-l,l-thiazoindin-e-carboxlate (CAS No. 2770499–29–9) represents a multifaceted compound with significant potential across multiple areas of medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel therapeutic agents and chemical tools for biological investigation. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in driving innovation within these fields.